
Henatinib investigational drug status

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Henatinib

CAS No.: 1239269-51-2

Cat. No.: S548092

Get Quote

Henatinib Technical Overview

Property Description

Drug Name Henatinib (also referred to as Henatinib Maleate for the salt form) [1] [2]

Modality Small Molecule [1]

Status Discontinued (Phase I) [2]

Investigated
Indication

Advanced Solid Cancers / Advanced Malignant Neoplasm [1]

Latest Phase Phase I (status: Terminated) [1]

Mechanism of Action VEGFR antagonist (Vascular Endothelial Growth Factor Receptor antagonist)
[2]

Chemical Formula C₂₉H₃₃FN₄O₈ (for Henatinib Maleate) [2]

Detailed Chemical and Pharmacological Profile

The table below consolidates the key chemical identifiers and structural information for Henatinib.
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Category Details

| Chemical Identifiers | CAS Registry (Free base): 1239269-51-2 [1] CAS Registry (Maleate): 1239269-

52-3 [2] InChIKey (Maleate): UGVGACHPGHZDMO-LMERLFCISA-N [2] | | Molecular Properties |

Average Mass: 468.529 g/mol [1] Formula (Free base): C₂₅H₂₉FN₄O₄ [1] Classification: Pyrroloazepines

(organic compound) [1] | | Pharmacological Data | Publicly available data on pharmacodynamics,

absorption, distribution, metabolism, and excretion (ADME) for Henatinib is currently not available [1]. |

TKI Resistance Mechanisms and Research Context

Although specific resistance data for Henatinib is unavailable, understanding general Tyrosine Kinase

Inhibitor (TKI) resistance is crucial for oncology drug development. The following diagram outlines

common pathways through which resistance to drugs like VEGFR inhibitors can emerge.

Common TKI Resistance Mechanisms

TKI Treatment

Resistance Mechanisms

BCR::ABL1-Dependent BCR::ABL1-Independent

Kinase Domain Mutations Gene Amplification Alternative Pathway Activation Tumor Microenvironment Altered Drug Transport

PI3K/AKT MAPK JAK/STAT SRC/AKT
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Overview of key resistance pathways to tyrosine kinase inhibitors, highlighting both dependent and

independent mechanisms [3] [4] [5].

Guidance for Further Research and Development

For researchers continuing work in this field, here are key areas of focus based on current oncology drug

development trends:

Overcoming TKI Resistance: Future drug development should account for resistance mechanisms.

Promising strategies include developing allosteric inhibitors (e.g., Asciminib) that bind outside the
ATP-pocket and combination therapies targeting both primary and alternative pathways [3] [4].

Advanced Clinical Trial Designs: Utilizing master protocols allows for simultaneous evaluation of
multiple investigational drugs or disease populations within a single trial infrastructure, significantly

accelerating oncology drug development [6].
Therapeutic Drug Monitoring (TDM): For future TKIs, implementing TDM using advanced

techniques like high-resolution mass spectrometry (HRMS) is critical to manage inter-individual
variability, optimize efficacy, and minimize toxicity [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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